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Compound of Interest

Compound Name: 2-Chloro-N-phenylisonicotinamide

Cat. No.: B1590790 Get Quote

Welcome to the technical support center for 2-Chloro-N-phenylisonicotinamide. This guide is

designed for researchers, scientists, and drug development professionals to provide in-depth

technical information, troubleshooting advice, and frequently asked questions (FAQs) for the

safe and effective handling and storage of this compound.

Introduction
2-Chloro-N-phenylisonicotinamide is a halogenated pyridine derivative. Its structural

features, including the chlorinated pyridine ring and the amide linkage, suggest its potential

utility as a building block in medicinal chemistry and materials science. Proper handling and

storage are paramount to ensure the integrity of the compound and the safety of laboratory

personnel. This guide synthesizes available safety data and provides field-proven insights to

address common challenges encountered during its use.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 2-Chloro-N-
phenylisonicotinamide is fundamental to its appropriate handling.
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Property Value Source

CAS Number 80194-83-8 [1]

Molecular Formula C₁₂H₉ClN₂O [1]

Molecular Weight 232.67 g/mol [1]

Appearance Likely a solid
Inferred from related

compounds

Storage Temperature Room temperature [1]

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling, storage, and use of 2-
Chloro-N-phenylisonicotinamide.

Handling and Safety
Q1: What are the primary hazards associated with 2-Chloro-N-phenylisonicotinamide?

While specific toxicity data for 2-Chloro-N-phenylisonicotinamide is limited, related

chlorinated organic compounds and amides can be hazardous. Based on safety data for

analogous compounds, potential hazards include:

Skin and Eye Irritation: Direct contact may cause irritation or burns.[2][3]

Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[3][4]

Toxicity if Swallowed: Ingestion may be harmful.[2][5]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A comprehensive PPE strategy is essential to minimize exposure.[6][7]
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Solution

Preparation

Chemical splash

goggles

Nitrile or

neoprene gloves
Lab coat

Use in a

chemical fume

hood.[8]

Conducting

Reactions and

Purifications

Chemical splash

goggles and face

shield

Nitrile or

neoprene gloves

Chemical-

resistant apron

over a lab coat

Use in a

chemical fume

hood.

Handling Solid

Compound

Outside of a

Fume Hood (Not

Recommended)

Chemical splash

goggles and face

shield

Nitrile or

neoprene gloves
Lab coat

NIOSH-approved

respirator.[9]

Q3: What are the proper first-aid measures in case of exposure?

Immediate and appropriate first aid is crucial.[5][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation persists.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Storage and Stability
Q4: What are the optimal storage conditions for 2-Chloro-N-phenylisonicotinamide?
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To ensure the long-term stability of the compound, store it in a tightly closed container in a dry,

cool, and well-ventilated place.[3][11] Keep it away from incompatible materials such as strong

oxidizing agents and strong bases.[12]

Q5: Is 2-Chloro-N-phenylisonicotinamide sensitive to light or moisture?

While specific data is unavailable, many chlorinated organic compounds can be sensitive to

light and moisture. It is best practice to store it in a dark or amber vial and in a desiccator to

protect it from degradation.

Solubility and Solution Preparation
Q6: What solvents are recommended for dissolving 2-Chloro-N-phenylisonicotinamide?

Based on its synthesis, which utilizes 1,2-dichloroethane and a methanol/water mixture for

recrystallization, it is likely soluble in chlorinated solvents and polar organic solvents.[1]

Recommended Solvents for Initial Solubility Testing:

Dichloromethane (DCM)

Chloroform

Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Methanol

Ethanol

Q7: I am having trouble dissolving the compound. What should I do?

Refer to the troubleshooting guide below for a systematic approach to addressing solubility

issues. Gentle heating or sonication may aid in dissolution, but be mindful of potential

degradation with excessive heat.

Troubleshooting Guides
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This section provides systematic approaches to common experimental challenges.

Troubleshooting Dissolution Issues
If you are experiencing difficulty dissolving 2-Chloro-N-phenylisonicotinamide, follow this

decision tree:

Caption: Workflow for the proper disposal of waste.

Key Disposal Considerations:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name. [13]* Segregation: Do not mix halogenated waste with non-halogenated

waste streams.

Contaminated Materials: All contaminated PPE, weighing paper, and other disposable

materials should be disposed of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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